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Compound of Interest

Compound Name: Plutonium tetrafluoride

Cat. No.: B083308

Plutonium Tetrafluoride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Plutonium Tetrafluoride (PuF4), a key
compound in the nuclear industry. The document details its chemical and physical properties,
synthesis, and analytical characterization. It is intended for researchers and scientists who
require a comprehensive understanding of this material.

Core Identifiers and Properties

Plutonium tetrafluoride is a crystalline solid, typically appearing as a red-brown powder,
though its color can vary based on purity, grain size, and moisture content.[1][2] It is a crucial
intermediate in the production of plutonium metal.[2][3]

Chemical and Physical Data

A summary of the key identifiers and physicochemical properties of plutonium tetrafluoride is
presented in the tables below.
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Identifier Value Reference
CAS Number 13709-56-3 [1][2114]
Molecular Formula PuFa [11[2][5]
Molecular Weight 320.06 g/mol [11[2]
IUPAC Name Plutonium(1V) fluoride [2]
Synonyms tetrafluoroplutonium [4]
inChl INChl=1S/4FH.Pu/h4*1H;/q;;;;+ (4]
4/p-4
InChikey USCBBUFEOOSGAJ- n
UHFFFAOYSA-J
SMILES F--INVALID-LINK--(F)F [1][4]
PubChem CID 139558 [4]
DSSTox Substance ID DTXSID90160061 [4][5]
Property Value Reference
Appearance Red-brown crystalline solid [1][6]
Density 7.1 g/cm3 [2]
Melting Point 1037 °C [1][6]

Crystal Structure

Monoclinic, mS60

[2]

Space Group

C12/c1, No. 15

[2]

Experimental Protocols

Synthesis of Plutonium Tetrafluoride

Plutonium tetrafluoride can be synthesized through various methods. The most common

industrial method involves the hydrofluorination of plutonium dioxide or plutonium(lll) fluoride.
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Method 1: Hydrofluorination of Plutonium Dioxide or Plutonium(lll) Fluoride[2]

This process involves the reaction of either plutonium dioxide (PuOz2) or plutonium(lll) fluoride
(PuFs) with hydrofluoric acid (HF) in the presence of oxygen (Oz) at elevated temperatures.

» Reaction:
o PuOz + Oz + 4HF - PuFa4 + O2 + 2H20
o 4PuFs + Oz + 4HF - 4PuFs4 + 2H20

e Temperature: 450 to 600 °C

o Key Consideration: The oxygen stream is crucial to prevent the reduction of the product by
any hydrogen gas that may be present as an impurity in the hydrofluoric acid.[2]

Method 2: Precipitation from Aqueous Solution[7]

Crystalline plutonium tetrafluoride can also be precipitated from an aqueous mineral acid
solution of a plutonium(1V) salt using fluosilicic acid.

Precipitating Agent: Fluosilicic acid (H2SiFs)

Acid Concentration: Up to 1.6 N mineral acid

Temperature: Preferably room temperature

Post-Precipitation Step: Hydrogen fluoride may be added after precipitation to convert any
plutonium fluosilicate to the tetrafluoride.[7]

Method 3: Decomposition of Plutonium(lV) Ammonium Fluoride

An alternative route involves the formation of a plutonium(lV) ammonium fluoride intermediate,
which is then decomposed to plutonium tetrafluoride.

e Reaction: An exothermic reaction occurs between low-temperature plutonium dioxide and
ammonium bifluoride at 50 to 250 °C to form pink plutonium(lVV) ammonium fluoride.
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o Decomposition: The intermediate compound is decomposed at 300 °C.

o Dehydration: The resulting plutonium tetrafluoride is dehydrated at 500 °C.
Analytical Characterization

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermal analysis of aged plutonium tetrafluoride reveals a series of transformations upon
heating.[1][6]

o Dehydration: Occurs between approximately 90 °C and 300 °C.[1][6]

e Annealing of Radiation Damage: Exothermic annealing of alpha-particle radiation damage is
observed in two distinct temperature ranges: 350-355 °C and 555-558 °C.[1]

e High-Temperature Reaction: Above 700 °C, PuFa can react with plutonium dioxide (PuO2),
leading to the release of oxygen and a corresponding loss of mass.[1]

X-ray Diffraction (XRD)

XRD is a primary technique for identifying the crystal structure and phase purity of plutonium
tetrafluoride. In aged samples, XRD patterns have shown the presence of PuFs, PuO2, and a
hydrated form, PuFa-1.6H20.[1][6] Broadening of the diffraction peaks in aged samples
suggests potential damage to the crystal lattice from alpha-particle radiation over time.[1]

Visualized Workflows and Relationships
Synthesis Workflow
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General Synthesis Workflow for Plutonium Tetrafluoride

Hydrofluorination Method Aqueous Precipitation Method

Fluosilicic Acid

Plutonium Dioxide (PuO2) Plutonium(lll) Fluoride (PuF3) Hydrofluoric Acid (HF) + O2 Aqueous Pu(lV) Salt Solution

Reactor (450-600 °C) Precipitation (Room Temp)

Plutonium Tetrafluoride (PuF4) Plutonium Tetrafluoride (PuF4)

Click to download full resolution via product page

Caption: Synthesis pathways for Plutonium Tetrafluoride.

Role in Plutonium Metal Production
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Logical Flow: Role of PuF4 in Plutonium Metal Production
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Caption: Role of PuFa as an intermediate in producing Plutonium metal.

Biological Interaction and Toxicology

The concept of "signaling pathways," as it is understood in pharmacology and molecular
biology, does not directly apply to inorganic compounds like plutonium tetrafluoride. Such
pathways involve complex interactions with cellular receptors, enzymes, and second
messengers to elicit a specific biological response.

The toxicity of plutonium and its compounds, including plutonium tetrafluoride, is primarily
due to its radioactivity.[8] When inhaled, plutonium particles can lodge in the lungs, where the
emission of alpha particles can kill cells, leading to lung scarring, disease, and an increased
risk of cancer.[8] If it enters the bloodstream, plutonium can concentrate in the bones, liver, and
spleen, exposing these organs to alpha radiation.[8] The health effects are a result of radiation-
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induced cellular damage rather than interference with specific biological signaling cascades.
The primary concern for those working with plutonium compounds is radiological protection to
prevent internal deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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